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Compound of Interest

Compound Name: 5-Methoxy-2-nitro-N-propylaniline

CAS No.: 1437794-73-4

Cat. No.: B2477771

Get Quote

Molecular Weight & Physiochemical Profile[1][2][3][4]
Compound Identity

IUPAC Name:N-Propyl-5-methoxy-2-nitroaniline

CAS Registry Number: 1437794-73-4[1][2][3]

Molecular Formula:

[4]

SMILES:CCCNC1=CC(OC)=CC=C1=O[5]

Part 1: Molecular Weight & Stoichiometry
The precise molecular weight is the foundational metric for all stoichiometric calculations in

synthesis and quantitative analysis (qNMR, HPLC).

Quantitative Breakdown
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Element Symbol Count
Standard
Atomic Weight

Mass
Contribution

Carbon C 10 12.011 120.11 Da

Hydrogen H 14 1.008 14.11 Da

Nitrogen N 2 14.007 28.01 Da

Oxygen O 3 15.999 48.00 Da

Total Average

Mass
210.23 g/mol

Monoisotopic

Mass
210.1004 Da

Expert Insight: In high-resolution mass spectrometry (HRMS), look for the

peak at 211.1077 m/z. The presence of a strong M+1 peak is expected due to the carbon count
(10 carbons

11% probability of

).

Part 2: Synthetic Pathways & Reaction Mechanics
For researchers synthesizing this compound, the choice of pathway dictates impurity profiles.

Two primary routes exist: Nucleophilic Aromatic Substitution (

) (Recommended) and Direct Alkylation.

Recommended Route: Displacement
This protocol is preferred for its regioselectivity and avoidance of poly-alkylation byproducts

common in direct amine alkylation.

Mechanism: The reaction utilizes 2-Fluoro-4-methoxynitrobenzene as the electrophile. The

nitro group at the ortho position activates the fluorine for displacement by propylamine.

Step-by-Step Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagents: 2-Fluoro-4-methoxynitrobenzene (1.0 eq), Propylamine (1.2 eq), Triethylamine

(1.5 eq).

Solvent: Ethanol (EtOH) or Acetonitrile (MeCN). Note: Protic solvents like EtOH can

accelerate

via hydrogen bonding to the leaving group fluorine.

Condition: Reflux for 4–6 hours. Monitor via TLC (Mobile Phase: 30% EtOAc/Hexane).

Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with 1M HCl (to remove excess

amine), then brine. Dry over

.

Purification: Recrystallization from EtOH/Water yields bright orange/red needles.

Visualization of Synthetic Logic
The following diagram illustrates the retrosynthetic logic and the electronic activation required

for the

route.
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Figure 1: Retrosynthetic pathway utilizing the activating nature of the ortho-nitro group for clean

substitution.
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Part 3: Analytical Characterization (Self-Validating
System)
To ensure scientific integrity, the synthesized compound must pass a "Self-Validating" analytical

workflow.

1H NMR Validation (Predicted in )
The structure contains distinct chemical environments that allow for rapid verification.

Proton
Environment

Chemical Shift
(

)

Multiplicity Integration
Diagnostic
Note

Aromatic H-3 8.10 ppm Doublet (d) 1H

Deshielded by

ortho-Nitro

group.

Aromatic H-6 6.20 ppm Doublet (d) 1H

Shielded by

ortho-Amino

group.

Aromatic H-4 6.35 ppm
Doublet of

Doublets
1H

Coupling with H-

3 and H-6.

NH-Propyl 8.00 ppm Broad Singlet 1H

Exchangeable;

broadens with

concentration.

Methoxy (

)
3.85 ppm Singlet (s) 3H

Characteristic

methoxy region.

Propyl (

)

3.20 (q), 1.70

(m), 1.00 (t)
Multiplets 2H, 2H, 3H

Classic propyl

chain pattern.

Quality Control Logic
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The "Nitro Shift" Check: If the doublet at ~8.10 ppm is missing, the nitro group may have

been reduced or the ring substitution is incorrect.

The "Propyl" Check: Integration of the triplet at ~1.00 ppm must be exactly 3:1 relative to the

aromatic H-3. Any deviation suggests incomplete alkylation or solvent contamination.
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Confirm Propyl chain

PASS: Validated Structure

Matches

FAIL: Repurify/Resynthesize

Absent MatchesShifted Matches

Click to download full resolution via product page

Figure 2: Analytical decision matrix for validating 5-Methoxy-2-nitro-N-propylaniline purity.

Part 4: Applications & Safety
Research Applications

Dye Chemistry: This compound acts as a chromophore. The "Push-Pull" electronic system

(Electron Donating Amine/Methoxy vs. Electron Withdrawing Nitro) creates a strong dipole,

resulting in vivid yellow/orange coloration. It is a potential intermediate for HC Yellow or

Disperse class dyes.

Solvatochromic Probes: Due to the internal charge transfer (ICT), the absorption maximum (
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) of this molecule will shift significantly depending on solvent polarity, making it useful for
probing micro-environments in polymer matrices.

Handling & Safety Profile
GHS Classification: Warning.[5]

Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin

reaction).

Storage: Store in dark, cool (

), and dry conditions. Nitroanilines are light-sensitive and can darken upon oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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